Cas no 6397-35-9 (N-2-(Benzylsulfanyl)phenyl-2-chloroacetamide)

• Product Name: N-2-(Benzylsulfanyl)phenyl-2-chloroacetamide
• CAS No: 6397-35-9
• MF: C₁₅H₁₄ClNOS
• MW: 291.795761585236
• CID: 517591
• PubChem ID: 4962299
• Update Time: 2026-04-29

N-2-(Benzylsulfanyl)phenyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-[2-[(phenylmethyl)thio]phenyl]-
• N-(2-benzylsulfanylphenyl)-2-chloroacetamide
• N-[2-(BENZYLTHIO)PHENYL]-2-CHLOROACETAMIDE
• AC1NLQF9
• AC1Q3TJ4
• AG-G-38933
• CTK5C0326
• MolPort-002-468-897
• N-2-(Benzylsulfanyl)phenyl-2-chloroacetamide

• Inchi： InChI=1S/C15H14ClNOS/c16-10-15(18)17-13-8-4-5-9-14(13)19-11-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,18)
• InChI Key： ROJUSYBYXCXHIF-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC=CC=C1SCC2=CC=CC=C2)=O

Computed Properties

• Exact Mass: 291.04862
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-2-(Benzylsulfanyl)phenyl-2-chloroacetamide

Comprehensive Overview of N-2-(Benzylsulfanyl)phenyl-2-chloroacetamide (CAS No. 6397-35-9): Properties, Applications, and Industry Insights

N-2-(Benzylsulfanyl)phenyl-2-chloroacetamide, identified by its CAS No. 6397-35-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzylsulfanyl group with a chloroacetamide moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of N-2-(Benzylsulfanyl)phenyl-2-chloroacetamide", "CAS 6397-35-9 applications", and "benzylsulfanyl derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's structural attributes contribute to its utility in designing enzyme inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance. Recent studies highlight its potential as a precursor for cysteine protease inhibitors, a hot topic in neurodegenerative disease research. With growing interest in green chemistry, methods to optimize the synthesis of 6397-35-9 using eco-friendly catalysts are also gaining traction in academic discussions.

From an industrial perspective, N-2-(Benzylsulfanyl)phenyl-2-chloroacetamide is valued for its role in producing crop protection agents, addressing global demands for sustainable agriculture. Searches for "agrochemical intermediates with low toxicity" often lead to this compound due to its balanced efficacy and environmental profile. Analytical techniques such as HPLC and NMR are critical for quality control, as purity directly impacts downstream applications.

Innovations in computational chemistry have enabled better prediction of this compound's reactivity, reducing trial-and-error in lab settings. FAQs like "How to stabilize 6397-35-9 in storage?" underscore practical concerns, with recommendations pointing to inert atmospheres and moisture-free conditions. The compound’s melting point (reported between 120–125°C) and solubility in polar solvents are frequently cited physicochemical parameters.

Emerging applications in material science, particularly for functionalized polymers, further expand its market potential. Patent analyses reveal increasing filings involving benzylsulfanyl-based compounds, signaling sustained R&D interest. As regulatory frameworks evolve, compliance with REACH and other standards remains a key consideration for manufacturers.

In summary, CAS No. 6397-35-9 exemplifies how niche chemicals drive innovation across sectors. Its dual role in life sciences and industrial chemistry, coupled with search trends emphasizing "scalable synthesis routes" and "derivative libraries", positions it as a compound of enduring scientific and commercial value.